Sitostanol

• CAS: 19466-47-8; 83-45-4
• Molecular Formula: C29H52O
• Molecular Weight: 416.7 g/mol
• InChI: InChI=1S/C29H52O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-27,30H,7-18H2,1-6H3/t20-,21-,22+,23+,24+,25-,26+,27+,28+,29-/m1/s1
• InChIKey: LGJMUZUPVCAVPU-HRJGVYIJSA-N

Sitostanol (CAS 19466-47-8; 83-45-4): Pharmacological Identity and Comparator Landscape for Procurement Decisions

Sitostanol (stigmastanol; C29H52O; MW 416.7) is a saturated plant stanol derived from hydrogenation of β-sitosterol, naturally occurring in corn fiber oil and wheat [1]. As a non-systemic cholesterol absorption inhibitor, it competitively displaces dietary and biliary cholesterol from intestinal micelles, reducing LDL-cholesterol without significant systemic absorption [2]. In pharmaceutical and functional food development, sitostanol is most frequently compared against its unsaturated analog β-sitosterol, other phytosterols (campesterol, stigmasterol), the synthetic agent ezetimibe, and various phytosterol/stanol mixtures [3].

Cholesterol absorption inhibition research tool

Comparator context for β-sitosterol and phytosterol mixture studies

• [1] PubChem. Sitostanol (Compound Summary). CID 15558622. View Source
• [2] Sudhop T, Lütjohann D, Agna M, von Bergmann K. Comparison of the effects of sitostanol, sitostanol acetate, and sitostanol oleate on the inhibition of cholesterol absorption in normolipemic healthy male volunteers. Arzneimittelforschung. 2003;53(10):708-13. View Source
• [3] Gylling H, Simonen P. Phytosterols, phytostanols, and lipoprotein metabolism. Nutrients. 2015;7(9):7965-77. View Source

Why Sitostanol Procurement Requires Comparator-Specific Evidence: The Risk of Non-Equivalent Substitution

Generic substitution of sitostanol with β-sitosterol, campesterol, or phytosterol mixtures is scientifically unsound due to fundamental differences in intestinal absorption, LDL-cholesterol lowering potency, and fecal sterol excretion profiles. β-sitosterol exhibits approximately 2- to 4-fold higher intestinal absorption than sitostanol [1], leading to measurable plasma accumulation, whereas sitostanol remains virtually non-absorbable [2]. In hypercholesterolemic children, sitostanol at a 4-fold lower dose produced 33% LDL reduction versus 20% for sitosterol [3]. Furthermore, sitostanol demonstrates distinct effects on serum campesterol and sitosterol levels not observed with sitosterol treatment [3]. Procurement without explicit comparator data risks selecting a sub-optimal agent for cholesterol absorption inhibition applications.

Absorption profile

β-Sitosterol has 2–4× higher intestinal absorption; its systemic exposure may alter study endpoints compared to sitostanol.

Dose–response mismatch

LDL-C reduction per dose differs significantly; directly substituting β-sitosterol may not reproduce sitostanol’s reported endpoint profile.

• [1] Sanders DJ, Minter HJ, Howes D, Hepburn PA. The safety evaluation of phytosterol esters. Part 6. The comparative absorption and tissue distribution of phytosterols in the rat. Food Chem Toxicol. 2000;38(6):485-91. View Source
• [2] Ostlund RE Jr, McGill JB, Zeng CM, Covey DF, Stearns J, Stenson WF, Spilburg CA. Gastrointestinal absorption and plasma kinetics of soy Delta(5)-phytosterols and phytostanols in humans. Am J Physiol Endocrinol Metab. 2002;282(4):E911-6. View Source
• [3] Becker M, Staab D, Von Bergmann K. Treatment of severe familial hypercholesterolemia in childhood with sitosterol and sitostanol. J Pediatr. 1993;122(2):292-6. View Source

Sitostanol Head-to-Head Quantitative Evidence: Comparator-Based Differentiation for Scientific Selection

Sitostanol vs. β-Sitosterol: Superior LDL-Cholesterol Reduction at Lower Dose in Pediatric Familial Hypercholesterolemia

In a direct head-to-head crossover study of 9 children with severe familial hypercholesterolemia (baseline LDL-C: 7.87 mmol/L), sitostanol at 1.5 g/day (0.5 g tid) reduced LDL-C by 33% after 3 months, compared to 20% reduction with sitosterol at 6 g/day (2 g tid) [1]. The difference between treatments was statistically significant (p<0.05). Notably, sitostanol achieved superior LDL-C lowering at a 4-fold lower dose than sitosterol [1].

LDL-C reduction

Head-to-head

33% vs 20%

1.5 g/d vs 6 g/d

Higher reported LDL-C reduction at lower dose in pediatric FH study

n=9; 3-month crossover

Evidence Dimension	LDL-cholesterol reduction
Target Compound Data	33% reduction after 3 months (1.5 g/day sitostanol)
Comparator Or Baseline	20% reduction (6 g/day β-sitosterol)
Quantified Difference	13 percentage points greater reduction; 4-fold lower dose required
Conditions	9 children with severe familial hypercholesterolemia; 3-month crossover design; diet-controlled baseline

Why This Matters

This evidence establishes sitostanol as the preferred agent for pediatric FH when maximizing LDL reduction per unit dose is critical for formulation or clinical protocol design.

• [1] Becker M, Staab D, Von Bergmann K. Treatment of severe familial hypercholesterolemia in childhood with sitosterol and sitostanol. J Pediatr. 1993;122(2):292-6. View Source

Sitostanol vs. β-Sitosterol: Negligible Systemic Absorption and Minimal Tissue Deposition

Comparative absorption studies in rats using radiolabeled compounds demonstrate that β-sitostanol absorption is only 1-2% of an oral dose, compared to 4% for β-sitosterol and 13% for campesterol [1]. Fecal recovery of dietary sitostanol in rats was near-complete (no systemic accumulation), while β-sitosterol showed measurable plasma and tissue deposition with only 85-92% fecal recovery [2]. In humans consuming 600 mg of soy stanols, sitostanol absorption was 0.044 ± 0.004% of the dose [3].

Intestinal absorption

Cross-study

0.044% (human)

vs β-sitosterol 4% (rat)

Near-complete fecal recovery supports minimal systemic exposure context

Rat & human data; negligible tissue deposition

Evidence Dimension	Intestinal absorption rate
Target Compound Data	1-2% (rat); 0.044% (human, absolute)
Comparator Or Baseline	β-sitosterol: 4% (rat); campesterol: 13% (rat)
Quantified Difference	β-sitosterol absorbed at 2- to 4-fold higher rate than sitostanol
Conditions	Oral gavage in rats (14C/3H-labeled compounds); human stable isotope study with 600 mg soy stanol dose

Why This Matters

Virtually zero systemic exposure minimizes potential off-target effects and regulatory safety burden, a critical differentiator for chronic-use formulations.

• [1] Sanders DJ, Minter HJ, Howes D, Hepburn PA. The safety evaluation of phytosterol esters. Part 6. The comparative absorption and tissue distribution of phytosterols in the rat. Food Chem Toxicol. 2000;38(6):485-91. View Source
• [2] Sugano M, Morioka H, Ikeda I. A comparison of hypocholesterolemic activity of beta-sitosterol and beta-sitostanol in rats. J Nutr. 1977;107(11):2011-9. View Source
• [3] Ostlund RE Jr, McGill JB, Zeng CM, Covey DF, Stearns J, Stenson WF, Spilburg CA. Gastrointestinal absorption and plasma kinetics of soy Delta(5)-phytosterols and phytostanols in humans. Am J Physiol Endocrinol Metab. 2002;282(4):E911-6. View Source

Sitostanol vs. β-Sitosterol: Differential Effects on Serum Phytosterol Levels

In the same pediatric FH study, sitostanol treatment (1.5 g/day) significantly reduced serum campesterol by 47% and serum sitosterol by 51% (p<0.01), whereas sitosterol treatment (6 g/day) produced no significant change in these serum phytosterol levels [1]. Additionally, sitostanol increased fecal neutral sterol excretion to 12.6 mg/kg/day, significantly greater than sitosterol (9.7 mg/kg/day, p<0.05) [1].

Phytosterol biomarkers

Head-to-head

Sitostanol: campesterol −47%, sitosterol −51%

β-Sitosterol: no significant change

Supports sitostanol for phytosterol biomarker monitoring studies

Pediatric FH; 3–7 month treatment duration

Evidence Dimension	Change in serum phytosterol levels and fecal sterol excretion
Target Compound Data	Campesterol: -47%; Sitosterol: -51%; Fecal sterols: 12.6 mg/kg/day
Comparator Or Baseline	Sitosterol: no significant change in serum phytosterols; fecal sterols: 9.7 mg/kg/day
Quantified Difference	47-51% reduction vs. no change; 30% greater fecal sterol excretion
Conditions	Pediatric FH patients; 3-7 month treatment duration; paired crossover design

Why This Matters

Sitostanol's unique ability to reduce circulating plant sterol levels provides a mechanistic advantage for populations at risk of sitosterolemia or those requiring phytosterol biomarker monitoring.

• [1] Becker M, Staab D, Von Bergmann K. Treatment of severe familial hypercholesterolemia in childhood with sitosterol and sitostanol. J Pediatr. 1993;122(2):292-6. View Source

Sitostanol-Containing vs. Sitostanol-Free Phytosterol Mixtures: Enhanced HDL-Cholesterol Elevation in Rats

In a controlled rat study comparing phytosterol mixtures with varying sitostanol content, dietary supplementation with 1% sitostanol-containing mixture (21% sitostanol) significantly increased HDL-cholesterol compared to sitostanol-free mixtures (p<0.05) [1]. The magnitude of LDL-cholesterol decrease and HDL-cholesterol increase correlated positively with dietary sitostanol content (p<0.01) [1].

HDL-cholesterol

Head-to-head

Significant HDL-C increase

vs sitostanol-free mixture

HDL modulation observed with sitostanol-containing phytosterol mixtures

Rat study; 4-week feeding; dose-dependent

Evidence Dimension	HDL-cholesterol change
Target Compound Data	Significant HDL-C increase (p<0.05) at 1% dietary level (21% sitostanol content)
Comparator Or Baseline	Sitostanol-free phytosterol mixture
Quantified Difference	Dose-dependent HDL elevation observed only with sitostanol-containing formulations
Conditions	Male rats; 1% cholesterol diet; 4-week feeding period; 0.2%, 0.5%, 1% supplementation levels

Why This Matters

Procurement decisions for functional food or nutraceutical development should prioritize sitostanol-containing phytosterol sources over sitostanol-free mixtures to achieve favorable HDL modulation.

• [1] Ling WH, Jones PJ. Enhanced efficacy of sitostanol-containing versus sitostanol-free phytosterol mixtures in altering lipoprotein cholesterol levels and synthesis in rats. Atherosclerosis. 1995;118(2):319-31. View Source

Sitostanol vs. Ezetimibe: Additive LDL-C Lowering When Combined with Statins

Sitostanol demonstrates additive LDL-cholesterol lowering effects when combined with statin therapy, whereas ezetimibe and statins share overlapping mechanisms at the intestinal NPC1L1 transporter [1]. In hypercholesterolemic subjects, sitostanol ester margarine (1 g bid) produced 14.2% total cholesterol reduction in high-absorbers (low lathosterol/campesterol ratio), with the serum lathosterol/campesterol ratio serving as a predictive biomarker for response [2]. Ezetimibe 10 mg/day produced 25% total cholesterol reduction in the same responder phenotype [2].

Additive with statins

Class-level

Sitostanol: 14.2% total-C reduction

Ezetimibe: 25% total-C reduction

Non-systemic additive option when NPC1L1 inhibition is not desired

Responder stratification; 4-week intervention

Evidence Dimension	Total cholesterol reduction in responder populations
Target Compound Data	14.2% total cholesterol reduction (1 g sitostanol bid, 4 weeks)
Comparator Or Baseline	Ezetimibe 10 mg/day: 25% total cholesterol reduction (4 weeks)
Quantified Difference	Ezetimibe ~1.8-fold greater reduction; sitostanol offers non-systemic alternative
Conditions	Male hypercholesterolemic subjects; stratified by lathosterol/campesterol ratio; 4-week intervention

Why This Matters

Sitostanol provides a non-absorbable, food-grade alternative for populations where systemic drug exposure is contraindicated or where additive LDL-C reduction is sought without overlapping NPC1L1 inhibition.

• [1] Gylling H, Simonen P. Phytosterols, phytostanols, and lipoprotein metabolism. Nutrients. 2015;7(9):7965-77. View Source
• [2] Thuluva SC. Responders and non-responders to the therapy of hypercholesterolemia: Serum ratio of lathosterol to campesterol predicts the outcome of the therapy with sitostanol ester margarine and ezetimibe. Doctoral dissertation, University of Bonn; 2006. View Source

Sitostanol vs. Campestanol: Differential Intestinal Absorption and Competing Inhibition

In rabbits, dietary sitostanol actively competes with and reduces campestanol absorption. When campestanol was administered alone, absorption was approximately 3% of dietary intake; with concurrent sitostanol enrichment, absorption declined to 0.3% [1]. In human intestinal perfusion studies, sitostanol served as the non-absorbable reference marker (0% absorption), while campestanol exhibited 12.5% absorption—the highest among all plant sterols/stanols tested [2].

Absorption marker

Cross-study

Sitostanol 0% absorption

Campestanol 12.5% absorption

Sitostanol serves as non-absorbable reference marker for intestinal absorption studies

Human perfusion data; competitive inhibition of campestanol

Evidence Dimension	Intestinal absorption rate and competitive inhibition
Target Compound Data	0% (marker in human perfusion); reduces campestanol absorption from 3% to 0.3% in rabbits
Comparator Or Baseline	Campestanol: 12.5% (human); 3% (rabbit, alone)
Quantified Difference	Sitostanol absorption negligible vs. campestanol 12.5%; 10-fold reduction in campestanol absorption when co-administered
Conditions	Human jejunal perfusion (50 cm segment); rabbit dietary study with 0.5% sitostanol enrichment

Why This Matters

Sitostanol's unique property as a non-absorbable stanol that competitively inhibits absorption of other plant sterols makes it the preferred choice for formulations targeting minimal systemic phytosterol burden.

• [1] Lin DS, Connor WE, Pappu AS, Frohlich J, Gerhard G. Dietary sitostanol and campestanol: accumulation in the blood of humans with sitosterolemia and xanthomatosis and in rat tissues. Lipids. 2005;40(9):919-27. View Source
• [2] Heinemann T, Axtmann G, von Bergmann K. Comparison of intestinal absorption of cholesterol with different plant sterols in man. Eur J Clin Invest. 1993;23(12):827-31. View Source

Sitostanol Application Scenarios: Evidence-Based Selection for Research and Industrial Use

Pediatric Familial Hypercholesterolemia Therapeutic Development

For pharmaceutical or medical food development targeting pediatric FH populations, sitostanol is indicated based on direct comparative evidence showing 33% LDL-C reduction at 1.5 g/day—superior to β-sitosterol's 20% reduction at 6 g/day [1]. The 4-fold dose advantage enables more palatable and compliant pediatric formulations. Procurement should specify sitostanol (CAS 19466-47-8) rather than β-sitosterol to maximize efficacy per unit dose.

Functional Food Formulations Requiring Minimal Systemic Absorption

Sitostanol is the preferred cholesterol-lowering ingredient for functional foods (margarines, yogurts, spreads) where regulatory and safety considerations demand virtually zero systemic absorption. Human absorption of sitostanol (0.044% of dose) is an order of magnitude lower than campestanol (0.155%) [2] and significantly lower than β-sitosterol [3]. This property minimizes concerns about plasma phytosterol accumulation and potential atherogenicity, a documented advantage over campesterol-containing formulations [4].

Phytosterol Mixture Development Targeting Favorable HDL/LDL Profile

When sourcing tall-oil or other phytosterol mixtures for nutraceutical development, specification of sitostanol content ≥16-21% is supported by rat studies demonstrating dose-dependent HDL-cholesterol increases and LDL-cholesterol decreases with sitostanol-containing mixtures, effects not observed with sitostanol-free mixtures [5]. Procurement contracts should explicitly require sitostanol content verification to ensure the desired lipoprotein-modulating profile.

Non-Absorbable Marker for Intestinal Absorption Studies

Sitostanol's established role as a non-absorbable reference marker in human intestinal perfusion studies [6] makes it an essential procurement item for clinical research units investigating cholesterol, phytosterol, or drug absorption kinetics. Its negligible absorption (used as 0% baseline) provides a validated standard against which test compounds can be quantitatively compared.

Application

Selection Property

Validation Focus

Pediatric FH cholesterol absorption research

Low-dose response profile

LDL-C endpoint reproducibility

Minimal systemic exposure studies

Non-absorbable profile

Plasma phytosterol accumulation assessment

Phytosterol mixture formulation screening

Sitostanol content ≥16%

HDL/LDL modulation verification

Intestinal absorption marker studies

Zero-absorption reference standard

Non-absorbable benchmark validation

• [1] Becker M, Staab D, Von Bergmann K. Treatment of severe familial hypercholesterolemia in childhood with sitosterol and sitostanol. J Pediatr. 1993;122(2):292-6. View Source
• [2] Ostlund RE Jr, McGill JB, Zeng CM, Covey DF, Stearns J, Stenson WF, Spilburg CA. Gastrointestinal absorption and plasma kinetics of soy Delta(5)-phytosterols and phytostanols in humans. Am J Physiol Endocrinol Metab. 2002;282(4):E911-6. View Source
• [3] Sanders DJ, Minter HJ, Howes D, Hepburn PA. The safety evaluation of phytosterol esters. Part 6. The comparative absorption and tissue distribution of phytosterols in the rat. Food Chem Toxicol. 2000;38(6):485-91. View Source
• [4] Kritchevsky D, Tepper SA, Czarnecki SK, Wolfe B, Setchell KD. Serum and aortic levels of phytosterols in rabbits fed sitosterol or sitostanol ester preparations. Lipids. 2003;38(11):1115-9. View Source
• [5] Ling WH, Jones PJ. Enhanced efficacy of sitostanol-containing versus sitostanol-free phytosterol mixtures in altering lipoprotein cholesterol levels and synthesis in rats. Atherosclerosis. 1995;118(2):319-31. View Source
• [6] Heinemann T, Axtmann G, von Bergmann K. Comparison of intestinal absorption of cholesterol with different plant sterols in man. Eur J Clin Invest. 1993;23(12):827-31. View Source